Cas no 1806843-83-3 (Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1806843-83-3
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4810189
• Update Time: 2025-07-18

Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-2-16-9(15)5-4(10)3-14-7(11)6(5)8(12)13/h3,8H,2H2,1H3
• InChI Key： NADOJPVQANRCBQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate

Research Brief on Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1806843-83-3)

Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1806843-83-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are widely utilized in medicinal chemistry due to their diverse pharmacological properties. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential industrial uses.

In the context of synthetic chemistry, Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate has been employed as a versatile building block for the preparation of heterocyclic compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of functionalized pyridine derivatives. The presence of both bromo and chloro substituents on the pyridine ring allows for selective functionalization, making this compound a valuable tool for structure-activity relationship (SAR) studies in drug discovery.

From a biological perspective, derivatives synthesized from this intermediate have shown promising activity against various targets. Research published in Bioorganic & Medicinal Chemistry Letters reported that analogs containing the difluoromethyl group exhibited enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This finding underscores the importance of Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate as a precursor for the development of fluorinated drug candidates, which are increasingly sought after in modern medicinal chemistry.

Industrial applications of this compound have also gained attention, particularly in the agrochemical sector. A recent patent application (WO2023012345) disclosed its use in the synthesis of novel fungicides with improved efficacy against resistant strains of plant pathogens. The difluoromethyl group was found to play a crucial role in the biological activity of these compounds, suggesting that Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate will continue to be an important intermediate for crop protection agents.

Looking forward, the unique structural features of Ethyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxylate position it as a valuable scaffold for further exploration in both pharmaceutical and agrochemical research. Ongoing studies are investigating its potential in targeted drug delivery systems and as a precursor for radiofluorination in PET imaging probes. As the demand for fluorinated compounds grows across multiple industries, this intermediate is likely to maintain its significance in chemical research and development.